Cas no 1146221-73-9 (1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile)

• Product Name: 1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile
• CAS No: 1146221-73-9
• MF: C₁₄H₁₁F₆N₃
• MW: 335.247663736343
• MDL: MFCD12827799
• CID: 835225
• PubChem ID: 45588328
• Update Time: 2025-06-07

1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-(1,1-dimethylethyl)-4,6-bis(trifluoromethyl)-
• 1-tert-butyl-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• AG-A-16032
• ANW-55209
• CTK7C9005
• GD-0213
• RP16701
• 1-tert-butyl-4,6-bis(trifluoromethyl)pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1-(1,1-dimethylethyl)-4,6-bis(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1146221-73-9
• AKOS005072844
• DTXSID60670627
• CS-0004035
• J-503663
• MFCD12827799
• 1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile

• MDL： MFCD12827799
• Inchi： 1S/C14H11F6N3/c1-12(2,3)23-6-7(5-21)10-8(13(15,16)17)4-9(14(18,19)20)22-11(10)23/h4,6H,1-3H3
• InChI Key： MCIOEDSQNXCDRH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C(C#N)=CN2C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 335.08583
• Monoisotopic Mass: 335.08571634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile

Introduction to 1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1146221-73-9)

1-(tert-Butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No. 1146221-73-9), belongs to the class of pyrrolopyridine derivatives, which are known for their broad spectrum of biological interactions. The presence of tert-butyl, trifluoromethyl, and carbonitrile substituents in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The compound's structure consists of a fused pyrrole and pyridine ring system, which is a common motif in many biologically active molecules. The trifluoromethyl groups at the 4 and 6 positions enhance the lipophilicity and metabolic stability of the molecule, while the carbonitrile group at the 3-position introduces a polar moiety that can interact with biological targets through hydrogen bonding or electrostatic interactions. These features make 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel heterocyclic compounds with enhanced pharmacological properties. The combination of tert-butyl and trifluoromethyl substituents in this compound not only improves its binding affinity to biological targets but also increases its resistance to metabolic degradation. This has led to its exploration as a potential lead compound in the development of new therapeutic agents. For instance, studies have shown that similar pyrrolopyridine derivatives exhibit inhibitory activity against various enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is its versatility as a chemical scaffold. Researchers have leveraged its unique structure to design derivatives with tailored biological activities. For example, modifications at the carbonitrile group or the introduction of additional functional moieties can lead to compounds with enhanced potency or selectivity. This adaptability makes it an attractive platform for medicinal chemists seeking to develop new drugs.

The synthesis of 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of multiple substituents necessitates careful planning to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex ring system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

From a computational chemistry perspective, the electronic properties of this compound have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. The presence of electron-withdrawing trifluoromethyl groups and the electron-donating nature of the tert-butyl group create a balance of charge distribution across the molecule. This electronic environment influences its reactivity and interaction with biological targets. Understanding these properties through computational modeling helps in designing more effective derivatives.

Biological activity assays have revealed that 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile exhibits promising interactions with certain enzymes and receptors. Preliminary studies suggest that it may have inhibitory effects on targets involved in inflammatory responses and cancer progression. These findings have prompted further investigation into its potential therapeutic applications. Additionally, its structural features make it a suitable candidate for developing small-molecule probes for biochemical studies.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for novel pesticides or herbicides. The structural motifs present in 1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile are known to contribute to bioactivity against pests and weeds. By exploring derivatives of this compound, researchers aim to develop environmentally friendly agrochemicals that are effective yet safe for agricultural use.

In conclusion,1-(tert-butyl)-4,6-bis(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1146221-73-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of substituents provides a versatile platform for drug discovery and material science applications. Ongoing studies continue to uncover new aspects of its properties and applications, reinforcing its importance as a chemical entity worthy of continued investigation.